Journal Name:Energy Advances
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Energy Advances ( IF 0 ) Pub Date: 2023-07-25 , DOI:
10.1002/adem.202300238
Ankle-foot orthoses (AFOs) assist patients with gait impairment by correcting ankle and foot deformities, restoring mobility, reducing pain, and providing protection and immobilization. AFOs can beneficially manage various types of gait pathologies, including foot drop, crouch gait, equinus gait, and stiff knee gait. AFOs are produced in prefabricated or custom-made forms in various designs. The selection criteria for the fabrication of an AFO are the duration of usage, the amount of applied force, the degree of axial loading, the patient’s skin condition, and the cost. The accessibility of diverse materials in the past century has greatly advanced orthoses. The ideal orthotic materials must be light, stiff, and strong, and are made of plastics, metals, polymer-based composites, leather, or a hybrid of different materials. Deeper understanding of the materials employed in the fabrication of AFOs will lead to more advanced and efficient orthoses, which can improve patients’ ability to ambulate in the real world. The present review provides insight into the various materials utilized for the fabrication of AFOs and describes the benefits and challenges associated with these materials. An attempt has also been made to highlight typical gait pathologies and design concepts in response to these.
Energy Advances ( IF 0 ) Pub Date: 2023-07-04 , DOI:
10.1002/adem.202300507
Herein, a new way of the surface modification of Ti6Al7Nb alloy in fluorine plasma is presented using the mask made of stainless steel and its influence on the selected properties, including chemical composition, topography, and tribological ones. Depending on the etching process parameters, different characteristics of the surfaces are obtained. The higher is the value of the negative bias, the less fluorine concentration on the etched surface and higher etching rates. Etching using the SF6 gas shows bigger etching rates in comparison to the etching using the CF4 gas. Chemical composition of the modified surfaces shows greater impact on tribological characteristics than topography parameters. The lowest wear rate is observed for the sample modified using the CF4 gas.
Energy Advances ( IF 0 ) Pub Date: 2023-07-18 , DOI:
10.1002/adem.202300710
Structures with enhanced mechanical properties and crashworthiness are competing materials in the transport industry to reduce structural weight, and auxetic materials are the ideal choice. Auxetic metamaterials are the class of cellular structures designed to possess negative Poisson’s ratio. The current study evaluates newly developed re-entrant diamond auxetic metamaterial’s in-plane and out-of-plane three-point bending performance. A series of experimental and numerical studies are performed to assess the quasi-static performance and crashworthiness characteristics of 3D-printed re-entrant diamond auxetic core and sandwich panels. The results are compared with regular re-entrant panels of the same unit cell size. The deformation and failure mechanism of both auxetic structures, core and sandwich, are discussed. Real-time displacement contours on the specimen surface are visualized using advanced image processing and finite element methods. The new re-entrant diamond auxetic members outperformed energy absorption characteristics in in-plane and out-plane directions. Compared to the counterpart, the new metamaterial has improved 88.33% and 29.24% in-plane energy absorption as a core and sandwich, respectively. A 13.51% and 13.35% increments in energy absorption as a core and sandwich are observed for re-entrant diamond structures compared to the regular re-entrant system in the out-of-plane direction.
Energy Advances ( IF 0 ) Pub Date: 2023-07-07 , DOI:
10.1002/adem.202300508
Bone tissue engineering has emerged as a promising approach to regenerate bone tissue, and injectable biomaterials have shown potential for bone regeneration applications due to their ease of administration and ability to fill irregularly shaped defects. This study aims to develop and characterize an injectable composite material comprising biphasic bone substitutes (BBS) and crosslinked porcine collagen type I for bone regeneration applications. The collagen is crosslinked via a UVA-riboflavin crosslinking strategy and evaluated by testing the physicochemical properties, including the rheological behavior, dynamic storage modulus (G′) and loss modulus (G″), and in vitro degradation process. The results show that the crosslinked collagen (xCol) exhibits suitable physicochemical properties for injectability and improved viscoelasticity and degradation resistance. Furthermore, xCol is then combined with BBS in a predetermined ratio, obtaining the injectable composite material. The biocompatibility of the materials is evaluated in vitro by XTT and BrdU assays on fibroblasts and preosteoblasts. The results demonstrate that the composite material is biocompatible and supporting pre-osteoblasts proliferation. In conclusion, the injectable composite material BBS-xCol has promising physiochemical and biological properties for bone regeneration applications. Further studies are warranted to evaluate its efficacy in vivo and optimize its composition for clinical translation.
Energy Advances ( IF 0 ) Pub Date: 2023-07-06 , DOI:
10.1002/adem.202300551
TiC/Inconel 718 functionally gradient materials are prepared by direct energy deposition technology. The effect of TiC content on microstructure and mechanical properties of TiC/Inconel 718 functionally gradient materials is studied. With the increase of TiC content, the microhardness and carbide grain of the specimen are improved, and the density is reduced. The grain of the specimen changes from columnar dendrites to equiaxed crystal, and the equiaxed crystal size is decreased with the increase of TiC content. However, when TiC content is above 10 wt%, the number and size of the Laves phase, coarse TiC primary, and TiC secondary dendrite are increased which causes the generation of cracks. When the TiC content is above 5 wt%, the size of carbide and the number of cracked UMT increase and the impact toughness decreases. Therefore, the optimal maximum TiC content of TiC/Inconel 718 functionally gradient materials is 5 wt% when the laser power is 2200 W.
Energy Advances ( IF 0 ) Pub Date: 2023-07-27 , DOI:
10.1002/adem.202300638
Strengthening and repairing infrastructure with fiber-reinforced polymers while achieving low-cost, real-time monitoring of cracks in engineering structures is highly challenging. Here, a piezoelectric glass-fiber-reinforced polymer (piezo-GFRP) sensor was used to monitor the mechanical behavior of cement beams with cracks under cyclic bending. The output voltage and frequency of the sensor were shown to be effective feedback signals for determining the mechanical behavior. The thin piezo-GFRP sensor showed sufficient piezoelectric sensitivity to monitor the slight variations in the mechanical behavior of the cement beams during the early stages of cracking. This result indicates that such sensors have the potential for the multi-functional structural health monitoring of engineering structures.
Energy Advances ( IF 0 ) Pub Date: 2023-07-15 , DOI:
10.1002/adem.202300428
Herein, few-layered graphene nanosheets (GNS) with approximately 3, 6, or 9 layers are used to reinforce high-performance nickel-based superalloy metal matrix composite. A powder metallurgy method comprising solution-mixing, hot isostatic pressing, and thermal processing is used to prepare GNS-FGH96 composites with different numbers of GNS layers as well as referential FGH96 matrix materials. Compared with those of unreinforced FGH96, the mechanical properties of the GNS-FGH96 composites are enhanced, specifically, the ≈6 layers GNS-FGH96 composite exhibits an ultimate tensile strength of 1660 MPa and a yield strength of 1229 MPa, which are 9.79% and 6.87% higher, respectively, than those without the addition of GNS. Furthermore, the ≈6 layers GNS-FGH96 composite exhibits the highest elongation-at-fracture of 29.9%. The as-prepared GNS-FGH96 composites show a good balance of strength and ductility owing to the increased dislocation density between the FGH96 matrix and GNS reinforcement interface area, as well as the high structural integrity of the GNS. Thus, this study provides a novel approach for designing and creating high-performance graphene-reinforced FGH96 metal matrix composites that exhibit exceptional strength and toughness.
Energy Advances ( IF 0 ) Pub Date: 2023-07-13 , DOI:
10.1002/adem.202300413
Polyacrylonitrile-based carbon fibers (CFs) have demonstrated unparalleled physical and mechanical properties and are considered a promising material for aerospace, transportation, medical devices, and other applications. However, the current understanding of the heterogeneous structure of carbon fiber is still vague, and the relationship between the heterogeneous structure and the mechanical properties of carbon fiber is also unclear. In this review, the literature on the radial heterogeneous structure of CFs is summarized from four points of view: morphological structure, physical properties and chemical structures, mechanical properties, and structural models by combining different characterization tools such as nanoindentation, nanoscale infrared spectroscopy, and synchrotron wide-angle X-ray diffraction. First, the size and orientation of graphite microcrystalline, the degree of graphitization, density distribution, modulus distribution, chemical functional group distribution, and other physical and chemical properties of carbon fiber cross-sectional structures are discussed. Afterward, the relationship between the mechanical properties of carbon fiber and the heterogeneous structure is analyzed. Finally, the currently accepted models of the heterogeneous structure of carbon fibers are summarized and made some suggestions for research on the heterogeneous structure of carbon fibers.
Energy Advances ( IF 0 ) Pub Date: 2023-07-16 , DOI:
10.1002/adem.202300406
This review aims to improve our understanding of the important factors which influence the susceptibility of thermomechanical controlled processed (TMCP) steels to sulfide stress cracking (SSC). Mechanisms involved in hydrogen embrittlement (HE) from three perspectives are focused on: the microstructure constituents of TMCP steels; environmental factors; and fracture mechanism of SSC. Microstructures are reviewed as they affect the diffusion and trapping of hydrogen that can reduce the resistance to fracture. Environmental factors discussed highlight that when exposed to an aqueous H2S environment, a sulfide layer can form and influence the ingress of hydrogen, and this is affected by pH, temperature, and H2S partial pressure. Fracture is influenced by the nature of the crack tip and the crack tip plastic zone during crack propagation, and hydrogen can significantly affect crack tip growth. This review provides a critical assessment of the interplay between these three factors and aims to provide understanding to enhance our engineering approaches to manage and mitigate against fracture of TMCP steels.
Energy Advances ( IF 0 ) Pub Date: 2023-07-23 , DOI:
10.1002/adem.202301031
Bactericidal surfaces are in high demand for biomedical as well as industrial applications. In this paper, we have investigated if black diamond is useful for this application. Black diamond is derived from black silicon, a silicon surface structured into nano-sized needles. These needles can pierce through bacteria on contact. Black diamond is obtained by coating black silicon with a thin diamond film rendering the nanostructures more robust. We compared the bactericidal and anti-bacterial properties of fluorine-terminated and hydrogen-terminated black diamonds with those for black silicon and for flat surfaces of diamond (on silicon) with the same terminations. In this study we evaluated the ability to repel and kill Gram-positive S. aureus and S epidermidis, which have a thicker cell wall and are more mechanically robust than the bacteria that have been studied before. We evaluated the short-term 1 h initial adhesion as well as long-term 24 h biofilm formation. We found that the number of bacteria that initially adhered to the fluorine-terminated black diamond surface was significantly reduced and had the highest dead bacterial ratio compared to fluorine-terminated flat diamond, black silicon surfaces and hydrogen-terminated diamond surfaces, respectively. Biofilm formation after 24 h showed that while all surfaces outperform glass over the long-term (24 h), diamond-coated surfaces with both fluorine and hydrogen termination have a significant inhibiting biofilm formation effect. In conclusion, fluorinated and hydrogenated diamond-coated surfaces with and without nano-needles have repelling, bactericidal and biofilm-inhibiting effects on Gram-positive bacterial strains and are promising antimicrobial surfaces.
Supplementary Information
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